
Application Note: LC-MS/MS Characterization of
Strophanthin K Mixtures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strophanthin K

Cat. No.: B1257722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strophanthin K is a complex mixture of cardiac glycosides extracted from the seeds of

Strophanthus kombe. These compounds are known for their potent cardiotonic properties,

primarily through the inhibition of the Na+/K+-ATPase enzyme system in cardiac muscle cells.

[1] This application note provides a detailed protocol for the characterization and quantification

of the major glycoside components of Strophanthin K using Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS). The methodologies described herein are essential for quality

control, pharmacokinetic studies, and new drug discovery efforts centered around these natural

products.

Experimental Protocols
Sample Preparation: Extraction of Cardiac Glycosides
from Strophanthus kombe Seeds
A robust extraction method is critical for the accurate profiling of Strophanthin K. Based on

comparative studies, hydroethanolic extraction under reflux of non-defatted seeds has been

shown to yield the highest concentration of cardenolides.[1]

Materials:
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Dried Strophanthus kombe seeds

Ethanol (96%)

Deionized water

Reflux apparatus

Rotary evaporator

Syringe filters (0.45 µm)

Protocol:

Grind the dried Strophanthus kombe seeds to a fine powder.

To 10 g of the powdered seeds, add 100 mL of a 70:30 (v/v) ethanol:water solution.

Perform extraction under reflux for 2 hours.

Allow the mixture to cool to room temperature and then filter to separate the extract from the

solid seed material.

Concentrate the extract using a rotary evaporator at a temperature not exceeding 50°C until

the ethanol is removed.

Re-dissolve the resulting aqueous extract in a suitable volume of the initial mobile phase for

LC-MS/MS analysis.

Filter the final solution through a 0.45 µm syringe filter prior to injection into the LC-MS/MS

system.

LC-MS/MS Analysis
The separation and detection of the individual glycosides are achieved using a reverse-phase

HPLC system coupled to a tandem mass spectrometer.

Instrumentation:
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High-Performance Liquid Chromatography (HPLC) system

Reversed-phase C18 column (e.g., 150 mm x 2.1 mm, 5 µm particle size)

Tandem mass spectrometer with an electrospray ionization (ESI) source

LC Method:

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile

Gradient: A linear gradient from 10% to 60% B over 30 minutes.

Flow Rate: 0.2 mL/min

Column Temperature: 30°C

Injection Volume: 10 µL

MS/MS Method:

Ionization Mode: Negative Electrospray Ionization (ESI-)

Scan Type: Multiple Reaction Monitoring (MRM)

Precursor and Product Ions: See Table 1 for specific transitions for each analyte. In ESI-MS,

Strophanthin K glycosides typically form abundant adduct ions with formate, [M+HCOO]⁻.

[2] Subsequent MS/MS experiments on the pseudomolecular ions [M-H]⁻ yield characteristic

fragment ions.[2]

Data Presentation
The following table summarizes the key quantitative data for the six major cardiac glycosides

identified in Strophanthin K, as characterized by LC-MS/MS.[2]

Table 1: LC-MS/MS Parameters for the Major Components of Strophanthin K
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Compound Name
Retention Time
(min)

Precursor Ion (m/z)
[M-H]⁻

Major Fragment
Ions (m/z)

k-strophanthoside 15.2 711.3 549.2, 403.1, 385.1

k-strophanthin-β 18.5 549.2 403.1, 385.1

Helveticoside

(erysimin)
20.1 549.2 403.1, 385.1

Erysimoside 21.8 593.2 403.1, 385.1

Cymarin 23.5 548.3 403.1, 385.1

Neoglucoerysimoside 19.3 755.3 593.2, 403.1

Mandatory Visualizations
Experimental Workflow
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Sample Preparation

LC-MS/MS Analysis

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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